Cas no 541-14-0 (D-Carnitine)

• Product Name: D-Carnitine
• CAS No: 541-14-0
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• MDL: MFCD00083279
• CID: 368538
• PubChem ID: 2724480
• Update Time: 2025-04-19

D-Carnitine Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,3-carboxy-2-hydroxy-N,N,N-trimethyl-, inner salt, (2S)-
• (+)-Carnitine
• D-(3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide,inner salt
• D-Carnitine
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-,hydroxide, inner salt, (S)- (9CI)
• Ammonium,(3-carboxy-2-hydroxypropyl)trimethyl-,hydroxide,inner salt,D-
• D(+)-Carnitine
• (+)-β-Hydroxy-γ-(trimethylammonio)butyrate
• (3S)-3-hydroxy-4-(trimethylazaniumyl)butanoate
• bicarnesine
• Carnitine D-form
• Cuprous broMide
• (+)-D-Carnitine
• D-(+)-Carnitine
• (2S)-3-Carboxy-2-hydroxy-N,N,N-trimethyl-1-propanaminium inner salt
• (S)-3-Hydroxy-4-(trimethylammonio)butanoate
• (S)-carnitine
• U9VY0ZOK7A
• (3S)-3-hydroxy-4-(trimethylammonio)butanoate
• PubChem6011
• PHIQHXFUZVPYII-LURJTMIESA-N
• CARNITINE D-FORM [MI]
• Ammonium, (3-carboxy-2-hydroxypropyl)trimethyl-, hydroxide, inner salt, D-
• 541-14-0
• Q27108687
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt, (S)-
• Carnitine, (+)-
• UNII-U9VY0ZOK7A
• SCHEMBL94286
• CHEMBL503189
• AKOS026751463
• A829966
• (3S)-3-oxidanyl-4-(trimethylazaniumyl)butanoate
• 1-PROPANAMINIUM, 3-CARBOXY-2-HYDROXY-N,N,N-TRIMETHYL-, INNER SALT, (2S)-
• HY-W012550
• AS-56612
• MFCD00083279
• CARNITINE, D-
• CHEBI:11060
• S-(+)-3-hydroxy-4-trimethylaminobutyrate
• D-(3-Carboxy-2-hydroxypropyl)trimethylammonium hydroxide, inner salt
• CS-W013266
• 1-Propanaminium, 3-carboxy-2-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt, (S)-(9CI)
• L-I3-Trimethyl-I2-hydroxybutyrobetaine

• MDL： MFCD00083279
• Inchi： 1S/C7H15NO3/c1-8(2,3)5-6(9)4-7(10)11/h6,9H,4-5H2,1-3H3/t6-/m0/s1
• InChI Key： PHIQHXFUZVPYII-LURJTMIESA-N
• SMILES： O[C@@H](CC(=O)[O-])C[N+](C)(C)C

Computed Properties

• Exact Mass: 161.10500
• Monoisotopic Mass: 161.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Surface Charge: 0
• Molecular Weight: 161.20
• Tautomer Count: nothing
• Topological Polar Surface Area: 60.4

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.1587 (rough estimate)
• Melting Point: 197 °C
• Boiling Point: 287.5°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.4500 (estimate)
• PSA: 60.36000
• LogP: -1.80650
• Merck: 13,1862
• Specific Rotation: D +30.9°
• Solubility: Soluble in water and alcohol
• Sensitiveness: Easily hygroscopic

D-Carnitine Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37-S39
• RTECS：BP2979850
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Carnitines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Carnitines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters